2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C14H17N3O2S/c1-3-7-12-16-17-14(20-12)15-13(18)10-8-5-6-9-11(10)19-4-2/h5-6,8-9H,3-4,7H2,1-2H3,(H,15,17,18)
• InChI Key: LEVCZQHQMFRDPW-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN=C(S1)NC(=O)C2=CC=CC=C2OCC
• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol

Description

2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide, also known as PTZ-343, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and its advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase, which plays a crucial role in various physiological processes. This inhibition results in a decrease in the production of certain molecules, leading to the observed effects of 2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide.
Biochemical and Physiological Effects
2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide has been shown to have various biochemical and physiological effects. It has been found to have anti-inflammatory effects by reducing the production of inflammatory cytokines. 2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide has also been shown to have anti-tumor effects by inhibiting the growth of cancer cells. Additionally, 2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide has been shown to have anti-bacterial effects by inhibiting the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide has several advantages for lab experiments. It is a relatively stable compound, making it easy to handle and store. Additionally, it has been shown to have low toxicity in vitro, making it safe for use in biological assays. However, one limitation of 2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide. One potential direction is the development of 2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide as a drug for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide and its potential applications in different fields. Furthermore, the development of more efficient synthesis methods for 2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide can lead to increased availability of this compound for research purposes.
Conclusion
In conclusion, 2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. Its synthesis method has been optimized to achieve high yield and purity, and it has been extensively studied for its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further studies are needed to fully understand the potential of 2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide in different fields and to develop it as a drug for the treatment of various diseases.

Synthesis Methods

2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide can be synthesized using various methods. One of the most common methods involves the reaction of 2-ethoxybenzoic acid with thionyl chloride to form 2-ethoxybenzoyl chloride. The resulting compound is then reacted with 5-amino-1,3,4-thiadiazole-2-thiol and propylamine to form 2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide. This method has been optimized to achieve high yield and purity of the final product.

Scientific Research Applications

2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide has been extensively studied for its potential applications in various fields. It has been found to have anti-inflammatory, anti-tumor, and anti-bacterial properties. 2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide has also been shown to inhibit the activity of certain enzymes, making it a potential candidate for drug development. Furthermore, 2-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide has been used as a fluorescent probe in biochemical assays, making it a valuable tool for studying biological processes.